Cas no 190714-28-4 (ICG-Sulfo-OSu)

ICG-Sulfo-OSu is a reactive near-infrared (NIR) fluorescent dye derivative, commonly used for biomolecule labeling. The compound features a sulfonated indocyanine green (ICG) core coupled with an N-hydroxysuccinimide (NHS) ester group, enabling efficient conjugation with primary amines under mild conditions. Its sulfonate groups enhance water solubility, reducing aggregation and improving biocompatibility. The NIR emission (∼800 nm) allows deep-tissue imaging with minimal background interference. ICG-Sulfo-OSu is particularly valuable for in vivo targeting, protein labeling, and molecular probe development due to its high stability and low nonspecific binding. The product is suitable for applications in fluorescence imaging, diagnostics, and biomedical research.
ICG-Sulfo-OSu structure
ICG-Sulfo-OSu structure
Product Name:ICG-Sulfo-OSu
CAS No:190714-28-4
MF:C49H52N3NaO10S2
MW:930.071062088013
CID:4853534
PubChem ID:15864225
Update Time:2025-10-12

ICG-Sulfo-OSu Chemical and Physical Properties

Names and Identifiers

    • ICG-Sulfo-OSu
    • 190714-28-4
    • sodium 2-[(1E,3E,5E)-7-[(2Z)-3-{6-[(2,5-dioxo-3-sulfonatopyrrolidin-1-yl)oxy]-6-oxohexyl}-1,1-dimethyl-1H,2H,3H-benzo[e]indol-2-ylidene]hepta-1,3,5-trien-1-yl]-1,1-dimethyl-3-(4-sulfonatobutyl)-1H-benzo[e]indol-3-ium
    • HY-134719
    • sodium;1-[6-[2-[(1E,3E,5E,7Z)-7-[1,1-dimethyl-3-(4-sulfonatobutyl)benzo[e]indol-2-ylidene]hepta-1,3,5-trienyl]-1,1-dimethylbenzo[e]indol-3-ium-3-yl]hexanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate
    • CS-0148300
    • ICG-Sulfo-OSu (sodium)
    • Inchi: 1S/C49H53N3O10S2.Na/c1-48(2)41(23-9-6-5-7-10-24-42-49(3,4)46-37-22-15-13-20-35(37)27-29-39(46)51(42)31-17-18-32-63(56,57)58)50(38-28-26-34-19-12-14-21-36(34)45(38)48)30-16-8-11-25-44(54)62-52-43(53)33-40(47(52)55)64(59,60)61;/h5-7,9-10,12-15,19-24,26-29,40H,8,11,16-18,25,30-33H2,1-4H3,(H-,56,57,58,59,60,61);/q;+1/p-1
    • InChI Key: PUIWPNXPCPENEL-UHFFFAOYSA-M
    • SMILES: S(CCCCN1C2C=CC3C=CC=CC=3C=2C(C)(C)/C/1=C/C=C/C=C/C=C/C1C(C)(C)C2C3C=CC=CC=3C=CC=2[N+]=1CCCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 929.29918149g/mol
  • Monoisotopic Mass: 929.29918149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 16
  • Complexity: 2100
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 201

ICG-Sulfo-OSu Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-134719-5mg
ICG-Sulfo-OSu sodium
190714-28-4 90.26%
5mg
¥5300 2024-07-21
MedChemExpress
HY-134719-10mg
ICG-Sulfo-OSu sodium
190714-28-4 90.26%
10mg
¥8500 2024-07-21

Additional information on ICG-Sulfo-OSu

Professional Introduction to Compound with CAS No. 190714-28-4 and Product Name: ICG-Sulfo-OSu

The compound with the CAS number 190714-28-4 and the product name ICG-Sulfo-OSu represents a significant advancement in the field of pharmaceutical chemistry and bioconjugation. This compound, characterized by its sulfated oxybenzylguanidine structure, has garnered considerable attention due to its versatile applications in diagnostic imaging, therapeutic agents, and molecular probes. The inclusion of the sulfonate group enhances its solubility and binding affinity, making it particularly useful in biological systems.

Recent research has highlighted the potential of ICG-Sulfo-OSu as a fluorescent probe in cellular imaging. Its ability to emit strong fluorescence upon excitation with specific wavelengths has made it a valuable tool for researchers studying cellular processes and disease mechanisms. Studies have demonstrated its efficacy in tracking various biological pathways, including neurotransmitter release and metabolic activity. The sulfonate moiety not only improves water solubility but also facilitates its interaction with biological targets, thereby enhancing its utility as an imaging agent.

In the realm of drug development, ICG-Sulfo-OSu has shown promise as a carrier for therapeutic molecules. Its conjugation with drugs or biomolecules allows for targeted delivery to specific tissues or cells, improving treatment efficacy while minimizing side effects. The sulfonate group's ability to form stable complexes with hydrophilic molecules makes it an ideal candidate for drug conjugation. Recent clinical trials have explored its use in conjunction with anticancer agents, where it has demonstrated the ability to enhance drug delivery to tumor sites, leading to improved therapeutic outcomes.

The compound's unique chemical properties also make it suitable for use in biomolecular interactions studies. Researchers have leveraged ICG-Sulfo-OSu to investigate protein-protein interactions, enzyme kinetics, and other biochemical processes. Its fluorescence characteristics provide real-time monitoring of these interactions, offering insights that were previously difficult to obtain. This has been particularly valuable in understanding disease pathogenesis and developing novel therapeutic strategies.

Advances in synthetic chemistry have further expanded the applications of ICG-Sulfo-OSu. New methodologies have enabled the facile modification of its structure, allowing researchers to tailor its properties for specific applications. For instance, site-specific labeling techniques have been developed to incorporate ICG-Sulfo-OSu into biomolecules without compromising their natural function. This has opened up new avenues for studying complex biological systems and developing innovative diagnostic tools.

The sulfonate group in ICG-Sulfo-OSu plays a crucial role in its biocompatibility and stability. It ensures that the compound remains soluble in biological fluids while maintaining its structural integrity under various conditions. This has been particularly important in clinical applications where long-term stability is essential for accurate diagnostics and therapeutic efficacy. Additionally, the sulfonate group facilitates non-covalent interactions with biological targets, making it possible to design probes that are highly selective and sensitive.

Future research directions for ICG-Sulfo-OSu include exploring its potential in personalized medicine and precision healthcare. By integrating it into smart drug delivery systems, researchers aim to develop treatments that are tailored to individual patient needs. The compound's ability to interact selectively with biological targets makes it an ideal candidate for such applications. Furthermore, advancements in nanotechnology have opened up possibilities for using ICG-Sulfo-OSu as a component of nanocarriers designed for targeted drug delivery.

The growing body of research on ICG-Sulfo-OSu underscores its significance as a multifunctional compound with broad applications in pharmaceuticals and biotechnology. Its unique chemical properties, combined with its versatility in bioconjugation and imaging technologies, make it a cornerstone of modern molecular biology and drug development. As research continues to uncover new applications and refine existing methodologies, the potential of ICG-Sulfo-OSu is set to expand even further.

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